Cas no 2172455-92-2 (ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate
• CAS No: 2172455-92-2
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6264510
• PubChem ID: 165524085
• Update Time: 2025-05-22

ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate
• EN300-1450216
• ethyl 2-[(but-3-yn-1-yl)(methyl)amino]-1,3-thiazole-5-carboxylate
• 2172455-92-2

• Inchi： 1S/C11H14N2O2S/c1-4-6-7-13(3)11-12-8-9(16-11)10(14)15-5-2/h1,8H,5-7H2,2-3H3
• InChI Key： ZAWYPEKKHQOSKD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1N(C)CCC#C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Additional information on ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172455-92-2)

The compound ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172455-92-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This thiazole derivative is characterized by its unique structural features, including an ethyl carboxylate group and a but-3-yn-1-yl substituent, which contribute to its diverse reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic pathways and its role as a building block for more complex molecules.

One of the most intriguing aspects of ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate is its potential in drug discovery. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, and modifications to this core structure can lead to compounds with enhanced biological activity. Recent studies have explored its use in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics in the face of antibiotic resistance and chronic diseases. This compound's alkyne functionality also makes it a valuable candidate for click chemistry applications, a hot topic in modern synthetic chemistry.

In addition to its pharmaceutical potential, CAS No. 2172455-92-2 has shown promise in agrochemical research. The thiazole moiety is known to exhibit pesticidal and herbicidal properties, making this compound a candidate for the development of next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate can be optimized for environmentally friendly formulations. Its methylamino and carboxylate groups provide multiple sites for chemical modification, allowing for tailored solutions to specific agricultural challenges.

The synthesis and characterization of ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate have been the subject of several recent publications. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are critical for ensuring the compound's suitability for further research and development. Given the increasing interest in heterocyclic compounds, this molecule's detailed spectral data and synthetic protocols are valuable resources for chemists working in academia and industry.

Another area where CAS No. 2172455-92-2 is making waves is in material science. The alkyne group in its structure allows for participation in polymerization reactions, enabling the creation of novel polymers with unique properties. This has implications for the development of conductive materials, sensors, and advanced coatings. As the demand for smart materials grows, the role of specialized intermediates like ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate becomes increasingly important.

From a commercial perspective, the availability of ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate is limited but expanding. Suppliers are recognizing its potential and are beginning to offer it in larger quantities to meet the needs of research institutions and pharmaceutical companies. The compound's CAS number 2172455-92-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As more studies highlight its applications, the market for this thiazole derivative is expected to grow significantly.

In conclusion, ethyl 2-(but-3-yn-1-yl)(methyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172455-92-2) is a multifaceted compound with broad applicability across several scientific disciplines. Its structural features, including the thiazole core, ethyl carboxylate, and but-3-yn-1-yl group, make it a valuable tool for researchers exploring new frontiers in drug development, agrochemicals, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.